Cas no 1120-56-5 (methylidenecyclobutane)
methylidenecyclobutane structure
Product Name:methylidenecyclobutane
CAS No:1120-56-5
MF:C5H8
MW:68.1170215606689
MDL:MFCD00001335
CID:163697
PubChem ID:24896924
Update Time:2025-04-19
methylidenecyclobutane Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutane, methylene-
- methylenecyclobutane
- methylidenecyclobutane
- Cyclobutane,methylene
- cyclobutylmethyl
- Methylen-cyclobutan
- methylene cyclobutene
- methylenencyclobutane
- InChI=1/C5H8/c1-5-3-2-4-5/h1-4H
- TZ0GB8VNX6
- NSC 90355
- NS00023599
- AKOS015840478
- NSC-90355
- Methylenecyclobutane, 96%
- 1120-56-5
- DTXSID2061519
- EINECS 214-313-7
- exo-methylenecyclobutane
- UNII-TZ0GB8VNX6
- EN300-82336
- NSC90355
- J-002699
- MFCD00001335
- PS-17926
- DB-109493
- ALBB-035089
- DTXCID8033273
-
- MDL： MFCD00001335
- Inchi： 1S/C5H8/c1-5-3-2-4-5/h1-4H2
- InChI Key： QIRVGKYPAOQVNP-UHFFFAOYSA-N
- SMILES： C1CC(=C)C1
Computed Properties
- Exact Mass: 68.06260
- Monoisotopic Mass: 68.062600255g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 47.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
Experimental Properties
- Density: 0.736 g/mL at 25 °C(lit.)
- Melting Point: -134.7°C
- Boiling Point: 42 °C/749 mmHg(lit.)
- Flash Point: Fahrenheit: -29.2 ° f
Celsius: -34 ° c - Refractive Index: n20/D 1.42(lit.)
- PSA: 0.00000
- LogP: 1.72650
- Solubility: Not determined
- Vapor Pressure: 6.57 psi ( 20 °C)
methylidenecyclobutane Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225
- Warning Statement： P210
- Hazardous Material transportation number：UN 3295 3/PG 2
- WGK Germany：3
- Hazard Category Code： 11
- Safety Instruction： 16-29-33
-
Hazardous Material Identification：
- Safety Term：3.1
- HazardClass：3.1
- PackingGroup：I
- Storage Condition：2-8°C
- Hazard Level：3.1
methylidenecyclobutane Customs Data
- HS CODE：2902199090
- Customs Data：
China Customs Code:
2902199090Overview:
2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
methylidenecyclobutane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03115-1g |
Cyclobutane, methylene- |
1120-56-5 | 1g |
¥1468.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03115-5g |
Cyclobutane, methylene- |
1120-56-5 | 5g |
¥5168.0 | 2021-09-04 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | M45008-1G |
methylidenecyclobutane |
1120-56-5 | 1g |
¥1423.98 | 2023-11-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | M45008-5G |
methylidenecyclobutane |
1120-56-5 | 5g |
¥5035.48 | 2023-11-05 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD00348-25g |
Methylidenecyclobutane |
1120-56-5 | 95% | 25g |
$1377 | 2023-09-07 | |
| abcr | AB138599-250 mg |
Methylenecyclobutane, 95%; . |
1120-56-5 | 95% | 250 mg |
€243.00 | 2023-07-20 | |
| abcr | AB138599-1 g |
Methylenecyclobutane, 95%; . |
1120-56-5 | 95% | 1 g |
€435.70 | 2023-07-20 | |
| abcr | AB138599-5 g |
Methylenecyclobutane, 95%; . |
1120-56-5 | 95% | 5g |
€1,155.10 | 2023-02-23 | |
| TRC | M236555-500mg |
Methylenecyclobutane |
1120-56-5 | 500mg |
$ 435.00 | 2022-06-04 | ||
| TRC | M236555-1000mg |
Methylenecyclobutane |
1120-56-5 | 1g |
$ 725.00 | 2022-06-04 |
methylidenecyclobutane Related Literature
-
1. Catalysis on metals of group 8. Part 6.—Hydrogenation of methylenecyclopropane and methylenecyclobutane over platinum catalystsG. C. Bond,J. Newham Trans. Faraday Soc. 1960 56 1851
-
Longbo Li,Bianca Matsuo,Guillaume Levitre,Edward J. McClain,Eric A. Voight,Erika A. Crane,Gary A. Molander Chem. Sci. 2023 14 2713
-
M. C. Flowers,A. R. Gibbons J. Chem. Soc. B 1971 362
-
4. The single electron transfer induced degenerate methylenecyclobutane rearrangement through an allylically stabilised 1,4-cation radicalTsutomu Miyashi,Yasutake Takahashi,Kazufumi Yokogawa,Toshio Mukai J. Chem. Soc. Chem. Commun. 1987 175
-
5. Thermal unimolecular isomerization of 1-methylcyclobuteneH. M. Frey Trans. Faraday Soc. 1962 58 957
1120-56-5 (methylidenecyclobutane) Related Products
- 13151-07-0(1,7-Octadiene, 2-methyl-)
- 13287-11-1(1,3-dodecadiene, 2,11-dimethyl-)
- 75017-07-1(Cyclobutyl, 2-methylene-)
- 54248-44-1(Copper, (2-methyl-1-butenyl)-)
- 54248-49-6(Copper, (2-butyl-1-nonenyl)-)
- 61345-95-7(Copper, (cyclobutylidenemethyl)-)
- 2045-78-5(Cyclobutane,1,3-bis(methylene)-)
- 14296-80-1(Cyclobutane, 1,2-bis(methylene)-)
- 54248-47-4(Copper, (2-ethyl-1-hexenyl)-)
- 110785-57-4(Cyclobutyl, 3-methylene-)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
